Cas no 124478-60-0 (Aglepristone)

Aglepristone is a synthetic steroid antagonist that selectively binds to progesterone receptors, effectively blocking the action of progesterone. It is primarily used in veterinary medicine for the termination of pregnancy in dogs, offering a non-surgical alternative with high efficacy. Aglepristone's competitive inhibition of progesterone receptors disrupts the hormonal support necessary for maintaining gestation, leading to luteolysis and pregnancy termination. Its specificity minimizes off-target effects, ensuring a favorable safety profile. The compound is administered via subcutaneous injection, with precise dosing tailored to individual cases. Aglepristone is valued for its reliability and reduced risk of complications compared to traditional methods, making it a preferred choice in clinical practice.

Aglepristone structure

Product Name:Aglepristone

CAS No:124478-60-0

MF:C₂₉H₃₇NO₂

MW:431.609588384628

MDL:MFCD00865641

CID:63728

PubChem ID:14153279

Update Time:2025-05-23

Aglepristone Chemical and Physical Properties

Names and Identifiers

- Aglepristone
- (8S,11R,13S,14S,17S)-11-(4-Dimethylaminophenyl)-17-hydroxy-13-methyl-17-[(Z)-prop-1-enyl]-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- (8S,11R,13S,14S,17R)-11-[4-(dimethylamino)phenyl]-17-hydroxy-13-methyl-17-[(Z)-prop-1-enyl]-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- 11beta-(p-(Dimethylamino)phenyl)-17beta-hydroxy-17-((Z)-propenyl)estra-4,9-dien-3-one
- Aglepristone (INN)
- Alizine (TN)
- UNII-0UT4JLE1CM
- Estra-4,9-dien-3-one, 11-4-(dimethylamino)phenyl-17-hydroxy-17-(1Z)-1-propenyl-, (11.beta.,17.beta.)-
- CHEMBL2103998
- Alizine
- 0UT4JLE1CM
- Aglepristone [INN]
- CHEBI:177608
- DTXSID001016632
- AGLEPRISTONE [MI]
- AKOS025311442
- AGLEPRISTONE [MART.]
- 11.BETA.-(P-(DIMETHYLAMINO)PHENYL)-17.BETA.-HYDROXY-17-((Z)-PROPENYL)ESTRA-4,9-DIEN-3-ONE
- D07096
- 124478-60-0
- SCHEMBL2108967
- 4-METHYL-2-PYRIDIN-2-YL-1,3-THIAZOLE-5-CARBOXYLICACID
- MDL： MFCD00865641
- Inchi： 1S/C29H37NO2/c1-5-15-29(32)16-14-26-24-12-8-20-17-22(31)11-13-23(20)27(24)25(18-28(26,29)2)19-6-9-21(10-7-19)30(3)4/h5-7,9-10,15,17,24-26,32H,8,11-14,16,18H2,1-4H3/b15-5-/t24-,25+,26-,28-,29-/m0/s1
- InChI Key： RTCKAOKDXNYXEH-FWSJOHTJSA-N
- SMILES： O[C@@]1(/C=C\C)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)N(C)C)C[C@@]21C)=O

Computed Properties

Exact Mass: 431.28200
Monoisotopic Mass: 431.282
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 32
Rotatable Bond Count: 3
Complexity: 858
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5A^2
XLogP3: 4

Experimental Properties

Density: 1.15
Boiling Point: 613.6 °C at 760 mmHg
Flash Point: 324.9 °C
Refractive Index: 1.613
PSA: 40.54000
LogP: 5.95930

Aglepristone Pricemore >>

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